[(2R,4S)-4-(Propan-2-yl)oxetan-2-yl]methanol

• CAS No.: 61276-33-3
• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: [(2R,4S)-4-propan-2-yloxetan-2-yl]methanol
• InChI: InChI=1S/C7H14O2/c1-5(2)7-3-6(4-8)9-7/h5-8H,3-4H2,1-2H3/t6-,7+/m1/s1
• InChI Key: LEHRJFOMGOCVQM-RQJHMYQMSA-N
• Isomeric SMILES: CC(C)[C@@H]1C[C@@H](O1)CO
• Canonical SMILES: CC(C)C1CC(O1)CO

Description

[(2R,4S)-4-(Propan-2-yl)oxetan-2-yl]methanol is a chemical compound with a unique structure that includes an oxetane ring substituted with a propan-2-yl group and a methanol group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2R,4S)-4-(Propan-2-yl)oxetan-2-yl]methanol typically involves the formation of the oxetane ring followed by the introduction of the propan-2-yl and methanol groups. One common method involves the cyclization of a suitable precursor under acidic or basic conditions to form the oxetane ring. Subsequent functionalization steps introduce the propan-2-yl and methanol groups .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. These methods often utilize continuous flow reactors and advanced purification techniques to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

[(2R,4S)-4-(Propan-2-yl)oxetan-2-yl]methanol can undergo various chemical reactions, including:

Oxidation: The methanol group can be oxidized to form aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The oxetane ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like halides and amines can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Aldehydes and carboxylic acids.

Reduction: Various alcohol derivatives.

Substitution: Substituted oxetane derivatives.

Scientific Research Applications

[(2R,4S)-4-(Propan-2-yl)oxetan-2-yl]methanol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(2R,4S)-4-(Propan-2-yl)oxetan-2-yl]methanol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• [(2R)-oxetan-2-yl]methanol
• [(2R,4R)-4-(Propan-2-yl)oxetan-2-yl]methanol

Uniqueness

[(2R,4S)-4-(Propan-2-yl)oxetan-2-yl]methanol is unique due to its specific stereochemistry and functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific applications .